[5-(2-Methoxyethoxymethyl)-1-methylpyrazol-4-yl]methanamine

• IUPAC Name: [5-(2-methoxyethoxymethyl)-1-methylpyrazol-4-yl]methanamine
• InChI: InChI=1S/C9H17N3O2/c1-12-9(7-14-4-3-13-2)8(5-10)6-11-12/h6H,3-5,7,10H2,1-2H3
• InChI Key: QTEJBWGTGVUFGQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)CN)COCCOC
• Molecular Formula: C9H17N3O2
• Molecular Weight: 199.25 g/mol

Description

[5-(2-Methoxyethoxymethyl)-1-methylpyrazol-4-yl]methanamine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known by its chemical name, MEMPM, and has been found to have a number of interesting properties that make it useful for a variety of different applications. In

Mechanism of Action

The mechanism of action of MEMPM is related to its inhibition of MAO-B. MAO-B is an enzyme that is responsible for the breakdown of neurotransmitters such as dopamine, and its inhibition has been shown to have a number of beneficial effects on brain function. MEMPM is a potent and selective inhibitor of MAO-B, and has been found to increase dopamine levels in the brain. This increase in dopamine levels has been associated with improved cognitive function and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MEMPM are related to its inhibition of MAO-B. MAO-B is an enzyme that is responsible for the breakdown of neurotransmitters such as dopamine, and its inhibition has been shown to have a number of beneficial effects on brain function. MEMPM has been found to increase dopamine levels in the brain, which has been associated with improved cognitive function and mood. Additionally, MEMPM has been found to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of MEMPM for lab experiments is its potency and selectivity as an inhibitor of MAO-B. This makes it a useful tool for studying the effects of dopamine on brain function, as well as for investigating the potential use of MAO-B inhibitors in the treatment of neurological disorders. However, one limitation of MEMPM is its potential toxicity, as it has been found to be cytotoxic at high concentrations. This makes it important to use caution when handling and using MEMPM in lab experiments.

Future Directions

There are a number of potential future directions for research on MEMPM. One area of interest is in the development of new MAO-B inhibitors for the treatment of neurological disorders such as Parkinson's disease. MEMPM has been found to be a potent and selective inhibitor of MAO-B, and further research could lead to the development of new drugs that are more effective and have fewer side effects. Another area of interest is in the development of new cancer treatments based on the inhibition of cancer cell growth. MEMPM has been shown to inhibit the growth of cancer cells in vitro, and further research could lead to the development of new drugs that are more effective and have fewer side effects.
Conclusion:
In conclusion, [5-(2-Methoxyethoxymethyl)-1-methylpyrazol-4-yl]methanamine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a number of interesting properties that make it useful for a variety of different applications, including the inhibition of MAO-B and the inhibition of cancer cell growth. Further research on MEMPM could lead to the development of new drugs that are more effective and have fewer side effects, and could have important implications for the treatment of neurological disorders and cancer.

Synthesis Methods

The synthesis of MEMPM involves a series of steps that begin with the reaction of 4-chloro-5-methyl-1H-pyrazole with 2-methoxyethoxymethyl chloride in the presence of a base. This reaction produces 5-(2-methoxyethoxymethyl)-1-methylpyrazole-4-carbaldehyde, which is then reduced to MEMPM using a reducing agent such as sodium borohydride. This synthesis method has been optimized for high yields and purity, and is well-suited for large-scale production of MEMPM.

Scientific Research Applications

MEMPM has been extensively studied for its potential use in scientific research. One of the most promising applications of this compound is in the field of neuroscience, where it has been found to be a potent and selective inhibitor of the enzyme monoamine oxidase B (MAO-B). MAO-B is an enzyme that breaks down neurotransmitters such as dopamine, and its inhibition has been shown to have a number of beneficial effects on brain function. MEMPM has also been found to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.